Cas no 34361-77-8 ((1R,2R,3S,4S)-Cyclopentane-1,2,3,4-tetrol)

(1R,2R,3S,4S)-Cyclopentane-1,2,3,4-tetrol structure
34361-77-8 structure
Product Name:(1R,2R,3S,4S)-Cyclopentane-1,2,3,4-tetrol
CAS No:34361-77-8
MF:C5H10O4
MW:134.130502223969
CID:2664723
Update Time:2023-08-06

(1R,2R,3S,4S)-Cyclopentane-1,2,3,4-tetrol Chemical and Physical Properties

Names and Identifiers

    • 1α,2α,3α,4α-Cyclopentanetetrol
    • 1alpha,2alpha,3alpha,4alpha-Cyclopentanetetrol
    • (1R,2R,3S,4S)-Cyclopentane-1,2,3,4-tetrol
    • Inchi: 1S/C5H10O4/c6-2-1-3(7)5(9)4(2)8/h2-9H,1H2/t2-,3+,4-,5+
    • InChI Key: DNVIZCLYSNCBKS-VERZDPOYSA-N
    • SMILES: O[C@H]1[C@H](C[C@H]([C@H]1O)O)O

Computed Properties

  • Exact Mass: 134.058
  • Monoisotopic Mass: 134.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9

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